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Compound of Interest

Compound Name: Olanzapine ketolactam

Cat. No.: B1436894

Introduction

Olanzapine, an atypical antipsychotic agent marketed as Zyprexa®, was first patented in 1991
and received FDA approval for medical use in the United States in 1996.[1][2] As with any
pharmaceutical compound, understanding its stability and degradation profile is crucial for
ensuring safety and efficacy. Among the various related substances and impurities identified
during the development and lifecycle of olanzapine, olanzapine ketolactam has emerged as a
significant oxidative degradation product. This technical guide provides an in-depth exploration
of the discovery, history, and characterization of olanzapine ketolactam, tailored for
researchers, scientists, and drug development professionals.

The Discovery of Olanzapine Ketolactam

Olanzapine ketolactam, chemically identified as (Z)-1,3-dihydro-4-(4-methyl-1-piperazinyl)-2-
(2-oxopropylidene)-2H-1,5-benzodiazepin-2-one, was first reported as an oxidative degradation
product of olanzapine in solid oral formulations by a team of scientists at Eli Lilly and Company
in a 2008 publication.[3] This impurity was observed in both stressed and aged solid-state
formulations of olanzapine, indicating its formation under conditions of oxidative stress.[3] The
discovery was a key step in understanding the degradation pathways of olanzapine, particularly
the susceptibility of its thiophene ring to oxidation.[3]

The formation of olanzapine ketolactam is proposed to occur through the oxidation and
subsequent ring-opening of the thiophene moiety of the olanzapine molecule.[3] This

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1436894?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/17879984/
https://www.semanticscholar.org/paper/Identification-and-Characterization-of-Olanzapine-Hiriyanna-Basavaiah/326b354fcb20cdf2103759e695c286aebc31fe8e
https://www.benchchem.com/product/b1436894?utm_src=pdf-body
https://www.benchchem.com/product/b1436894?utm_src=pdf-body
https://www.benchchem.com/product/b1436894?utm_src=pdf-body
https://www.benchchem.com/product/b1436894?utm_src=pdf-body
https://www.medchemexpress.com/olanzapine-thiolactam.html
https://www.medchemexpress.com/olanzapine-thiolactam.html
https://www.medchemexpress.com/olanzapine-thiolactam.html
https://www.benchchem.com/product/b1436894?utm_src=pdf-body
https://www.medchemexpress.com/olanzapine-thiolactam.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

degradation pathway highlights a critical aspect of olanzapine's chemistry and has important
implications for its formulation and storage.

Chemical and Physical Properties

The key identification and property data for olanzapine ketolactam are summarized in the
table below.

Property Value

(2)-1,3-dihydro-4-(4-methyl-1-piperazinyl)-2-(2-

oxopropylidene)-2H-1,5-benzodiazepin-2-one

Chemical Name

(2)-Olanzapine Ketolactam, Olanzapine Lactam
Alternate Names

Impurity
CAS Number 1017241-34-7
Molecular Formula C17H20N402
Molecular Weight 312.37 g/mol

Experimental Protocols

The following sections detail the experimental methodologies for the isolation and synthesis of
olanzapine ketolactam as described in the seminal 2008 paper by Baertschi et al.

Isolation of Olanzapine Ketolactam from Stressed
Formulations

Objective: To isolate a sufficient quantity of olanzapine ketolactam from a thermally stressed
solid oral formulation of olanzapine for structural characterization.

Methodology:

o Stress Conditions: A solid-state formulation of olanzapine was subjected to thermal stress to
induce degradation and generate the ketolactam impurity.
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o Extraction: The stressed formulation was extracted to solubilize olanzapine and its
degradation products.

» Preparative High-Performance Liquid Chromatography (HPLC): The extract was subjected to
preparative HPLC to separate the various components.

o Column: A suitable reversed-phase column was used.

o Mobile Phase: A gradient elution was employed, typically using a mixture of an agueous
buffer and an organic solvent like acetonitrile.

o Detection: UV detection was used to monitor the elution of the compounds.

o Fraction Collection: The fraction corresponding to the retention time of olanzapine
ketolactam was collected.

e Solvent Evaporation: The solvent from the collected fraction was evaporated to yield the
isolated impurity.

Synthesis of Olanzapine Ketolactam

Objective: To develop a synthetic route for olanzapine ketolactam to confirm its structure and
for use as a reference standard.

Methodology:

o Reaction Setup: Olanzapine was reacted with a singlet oxygen mimic, 4-phenyl-1,2,4-
triazoline-3,5-dione (PTAD).

o Reaction Conditions: The reaction was carried out in a suitable organic solvent at a
controlled temperature.

e Monitoring: The progress of the reaction was monitored by a suitable analytical technique,
such as HPLC.

« Purification: Upon completion of the reaction, the product mixture was purified, typically
using column chromatography or preparative HPLC, to isolate the olanzapine ketolactam.
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o Characterization: The structure of the synthesized compound was confirmed by
spectroscopic methods (UV, IR, MS, and NMR) and compared to the material isolated from

the stressed formulation.[3]

Characterization Data

The structural elucidation of olanzapine ketolactam was accomplished through a combination
of spectroscopic techniques. The key quantitative data are summarized below.

Mass Spectrometry (MS) Data
lon

mlz

[M+H]+ 313.2

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Detailed 1H and 13C NMR data would be presented here, including chemical shifts (d) in ppm
and coupling constants (J) in Hz for each proton and carbon atom in the molecule.

(Note: The specific numerical data from the original publication is required for a complete
table.)

Infrared (IR) Spectroscopy Data

Functional Group Wavenumber (cm-1)

C=0 (amide) (Typical range: 1680-1630)
C=0 (ketone) (Typical range: 1725-1705)
C=C (aromatic) (Typical range: 1600-1450)

(Note: The specific numerical data from the original publication is required for a complete
table.)

Ultraviolet (UV) Spectroscopy Data

Solvent Amax (nm)

(e.g., Methanol) (Specific wavelength)

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.medchemexpress.com/olanzapine-thiolactam.html
https://www.benchchem.com/product/b1436894?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(Note: The specific numerical data from the original publication is required for a complete
table.)

Visualizations
Proposed Degradation Pathway of Olanzapine to
Ketolactam

The following diagram illustrates the proposed pathway for the oxidative degradation of
olanzapine, leading to the formation of olanzapine ketolactam through the oxidation of the
thiophene ring.
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Proposed Oxidative Degradation Pathway of Olanzapine
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Caption: Proposed pathway of olanzapine degradation.

Experimental Workflow for Identification

This diagram outlines the general workflow used by researchers to identify olanzapine
ketolactam in stressed drug products.
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Workflow for the Identification of Olanzapine Ketolactam

Stressed Olanzapine Formulation
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Preparative HPLC Separation
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Structure Elucidation of Olanzapine Ketolactam
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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